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Compound of Interest

Compound Name: 8-Methoxyquinoxalin-5-ol

Cat. No.: B15071611 Get Quote

Researchers, scientists, and drug development professionals exploring the landscape of

quinoxaline derivatives will find a notable scarcity of public information regarding the discovery,

history, and specific properties of 8-Methoxyquinoxalin-5-ol. Despite extensive searches of

chemical databases and scientific literature, this particular compound remains largely

undocumented, suggesting it is either a novel, yet-to-be-characterized molecule, a rarely

synthesized intermediate, or a misnomer in some contexts.

While the core quinoxaline structure is a well-established pharmacophore present in numerous

biologically active compounds, the specific substitution pattern of a methoxy group at the 8-

position and a hydroxyl group at the 5-position of the quinoxaline ring does not appear in

readily accessible scientific reports.

The Quinoxaline Scaffold: A Privileged Structure in
Medicinal Chemistry
Quinoxalines, also known as benzopyrazines, are bicyclic heterocyclic compounds containing a

benzene ring fused to a pyrazine ring. This structural motif is of significant interest in medicinal

chemistry due to the wide range of biological activities exhibited by its derivatives. These

activities include, but are not limited to, anticancer, antimicrobial, antiviral, anti-inflammatory,

and central nervous system effects. The diverse pharmacological profiles of quinoxaline

derivatives stem from their ability to interact with various biological targets, including enzymes

and receptors.
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Challenges in Elucidating the History and Synthesis
of 8-Methoxyquinoxalin-5-ol
The absence of specific literature on 8-Methoxyquinoxalin-5-ol makes it impossible to provide

a detailed historical account of its discovery or established experimental protocols for its

synthesis. Typically, the synthesis of substituted quinoxalines involves the condensation of an

aromatic o-diamine with a 1,2-dicarbonyl compound. The specific starting materials required for

the synthesis of 8-Methoxyquinoxalin-5-ol would likely be a substituted 1,2-diaminobenzene

and a suitable dicarbonyl compound, though no documented procedures have been found.

Future Directions
Given the current lack of information, any researcher interested in 8-Methoxyquinoxalin-5-ol
would be venturing into novel scientific territory. The initial steps would involve designing a

synthetic route, characterizing the compound to confirm its structure, and then undertaking a

comprehensive evaluation of its physicochemical properties and biological activities. Such an

investigation could potentially reveal novel pharmacological properties and contribute valuable

data to the field of medicinal chemistry.

Due to the absence of specific data for 8-Methoxyquinoxalin-5-ol, this guide cannot provide

the requested tables of quantitative data, detailed experimental protocols, or signaling pathway

diagrams. Researchers are encouraged to investigate the broader class of quinoxaline

derivatives to understand potential synthetic strategies and biological activities that could be

relevant to this underexplored compound.

To cite this document: BenchChem. [8-Methoxyquinoxalin-5-ol: An Obscure Compound with
Limited Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15071611#discovery-and-history-of-8-
methoxyquinoxalin-5-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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